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Compound of Interest

Compound Name:
2-(Difluoromethoxy)-4-ethynyl-1-

methoxybenzene

CAS No.: 1564506-96-2

Cat. No.: B1409555

Get Quote

In contemporary drug discovery, the strategic incorporation of fluorine-containing functional

groups is a cornerstone of molecular design. The difluoromethoxy (-OCHF₂) group, in

particular, has emerged as a valuable bioisostere for methoxy or hydroxyl moieties, offering a

powerful tool to modulate physicochemical properties such as metabolic stability, lipophilicity,

and membrane permeability[1][2]. The compound 2-(Difluoromethoxy)-4-ethynyl-1-
methoxybenzene (CAS 1564506-96-2) represents a confluence of privileged structural motifs:

a substituted aniline-like core, a metabolically robust difluoromethoxy group, and a synthetically

versatile ethynyl handle[3][4][5]. Such molecules are of significant interest as building blocks for

novel therapeutics, particularly in oncology and kinase inhibition.

The unambiguous structural confirmation and purity assessment of these complex scaffolds are

non-negotiable prerequisites for their progression through the drug development pipeline. Mass

spectrometry (MS) stands as the definitive analytical technique for this purpose, providing not

only precise molecular weight determination but also profound structural insights through

controlled fragmentation analysis. This guide provides a comprehensive, field-proven

framework for the mass spectrometric characterization of 2-(Difluoromethoxy)-4-ethynyl-1-
methoxybenzene, grounded in the principles of modern analytical chemistry. We will explore
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the causality behind methodological choices, from ionization to fragmentation, to construct a

self-validating analytical system.

Foundational Physicochemical & Mass
Spectrometry Data
Before any analysis, a theoretical understanding of the analyte's properties is crucial for

method development. The key is to predict the compound's behavior within the mass

spectrometer.

Property Value Source / Rationale

Molecular Formula C₁₀H₈F₂O₂ Derived from structure

Monoisotopic Mass 198.0493 u Calculated

[M+H]⁺ Exact Mass 199.0571 u
For ESI/APCI positive ion

mode

[M-H]⁻ Exact Mass 197.0415 u
For ESI/APCI negative ion

mode

[M]⁺• Exact Mass 198.0493 u For EI mode

Predicted Polarity Moderately Polar
Presence of ether linkages and

aromatic ring

Ionization Strategy: Selecting the Gateway to the
Gas Phase
The transition of the analyte from the condensed phase (typically a liquid chromatograph's

eluent) to a charged, gas-phase ion is the most critical step in the MS workflow. The choice of

ionization source is dictated by the analyte's polarity and thermal lability and determines

whether we primarily observe the intact molecule or its fragments[6].

Electrospray Ionization (ESI): The Workhorse for Polar
Analytes
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ESI is a "soft" ionization technique that generates gas-phase ions from a solution with minimal

fragmentation[7][8]. Given the presence of two ether oxygen atoms, 2-(Difluoromethoxy)-4-
ethynyl-1-methoxybenzene is an excellent candidate for ESI. The ether oxygens can readily

accept a proton from the solvent, making positive-ion mode ESI the logical first choice.

Causality: The high electric field at the ESI emitter tip creates a fine spray of charged

droplets. As the solvent evaporates, the charge density on the droplet surface increases until

ions are ejected into the gas phase, typically as protonated adducts, [M+H]⁺[7]. This gentle

process preserves the molecular integrity, making it ideal for accurate molecular weight

determination.

Expected Ion: The primary ion observed will be [M+H]⁺ at m/z 199.0571. Depending on the

solvent system, sodium [M+Na]⁺ or potassium [M+K]⁺ adducts may also be present.

Atmospheric Pressure Chemical Ionization (APCI): A
Complement for Moderate Polarity
APCI is another atmospheric pressure ionization technique that is well-suited for moderately

polar to nonpolar compounds that are thermally stable[6]. The analyte solution is vaporized in a

heated nebulizer, and ionization is initiated by a corona discharge.

Causality: The corona discharge ionizes the solvent and nitrogen gas, creating reactant ions

(e.g., H₃O⁺). These ions then transfer a proton to the analyte molecule through gas-phase

chemical reactions. APCI can be more robust to matrix effects than ESI and is an excellent

alternative if ESI performance is suboptimal.

Expected Ion: Similar to ESI, the dominant ion will be the protonated molecule, [M+H]⁺.

Electron Ionization (EI): The Classic Approach for
Fragmentation
EI is a "hard" ionization technique, typically coupled with Gas Chromatography (GC). It involves

bombarding the gas-phase analyte with high-energy electrons (~70 eV), causing not only

ionization but also extensive and reproducible fragmentation[7][9].
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Causality: The high energy of the electron beam is sufficient to knock an electron from the

molecule, forming an energetically unstable molecular ion (M⁺•)[9]. This excess energy is

dissipated through the cleavage of chemical bonds, creating a predictable fragmentation

pattern that serves as a molecular fingerprint[10].

Expected Ion: A molecular ion peak at m/z 198.0493 may be observed, but its intensity could

be low. The true value of EI lies in its rich fragmentation spectrum, which is invaluable for

structural elucidation.

Tandem Mass Spectrometry (MS/MS):
Deconstructing the Molecule for Structural
Confirmation
While single-stage MS provides the molecular weight, tandem mass spectrometry (MS/MS) is

required to piece together the molecular structure. In this process, the [M+H]⁺ ion (the

precursor ion) is isolated, subjected to fragmentation via collision-induced dissociation (CID),

and the resulting product ions are mass-analyzed. The fragmentation pathways provide a

detailed structural roadmap.

The fragmentation of 2-(Difluoromethoxy)-4-ethynyl-1-methoxybenzene is predicted to

occur at its key functional groups. The stability of the aromatic ring suggests that most

fragmentation will involve the substituents[11].

Predicted Fragmentation Pathways
The following pathways represent the most probable fragmentation events for the protonated

molecule ([M+H]⁺, m/z 199.0571).

Click to download full resolution via product page

Analysis of Key Fragmentation Channels
Loss of a Methyl Radical (-CH₃•): Cleavage of the methoxy group is a common pathway for

aromatic ethers. This results in a fragment at m/z 184.0335. This is often a prominent peak in
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the spectrum.

Loss of Acetylene (-C₂H₂): The ethynyl group can be lost as neutral acetylene, leading to a

fragment at m/z 173.0560. This is a characteristic fragmentation for ethynyl-substituted

aromatics.

Loss of the Difluoromethoxy Radical (-OCHF₂•): The entire difluoromethoxy group can be

cleaved, yielding a fragment at m/z 148.0383.

Expulsion of Difluorocarbene (::CF₂): A more nuanced fragmentation involves the

rearrangement and expulsion of neutral difluorocarbene, a known pathway for fluorinated

ethers[12]. This would produce a fragment ion corresponding to a phenol derivative at m/z

149.0535, though a related ion at m/z 121.0549 (loss of :CF₂ and CO) is also plausible.

Ring Fragmentation: Further fragmentation can lead to the loss of carbon monoxide (CO) or

other small molecules, characteristic of aromatic ring cleavage, giving rise to smaller ions

like the one observed at m/z 133[11][13].

The following table summarizes the expected high-resolution mass spectrometry data for the

most significant ions.
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Predicted m/z
Elemental
Composition

Neutral Loss Description

199.0571 C₁₀H₉F₂O₂⁺ -
Precursor Ion

([M+H]⁺)

184.0335 C₉H₆F₂O₂⁺ CH₃•
Loss of methyl radical

from methoxy group

173.0560 C₈H₅F₂O₂⁺ C₂H₂
Loss of acetylene

from ethynyl group

148.0383 C₉H₈O₂⁺ OCHF₂•

Loss of

difluoromethoxy

radical

149.0535 C₁₀H₉O₂⁺ :CF₂
Expulsion of

difluorocarbene

133.0152 C₈H₄F₂⁺ CH₃• + CO
Loss of methyl radical

and carbon monoxide

121.0549 C₈H₇O⁺ :CF₂ + CO

Loss of

difluorocarbene and

carbon monoxide

High-Resolution Mass Spectrometry (HRMS): The
Gold Standard for Formula Confirmation
High-resolution mass spectrometry (HRMS), using analyzers like Orbitrap or FT-ICR, is

indispensable for this analysis[14][15]. HRMS provides mass measurements with high

accuracy (typically < 5 ppm), allowing for the unambiguous determination of the elemental

composition of the precursor and fragment ions[15]. This capability is critical for halogenated

compounds to differentiate from isobaric interferences and confirm that the observed ions

indeed contain the expected number of carbon, hydrogen, fluorine, and oxygen atoms[14][16]

[17].

Experimental Protocols: A Practical Workflow
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This section provides a robust, step-by-step protocol for the analysis of 2-
(Difluoromethoxy)-4-ethynyl-1-methoxybenzene using Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).

Click to download full resolution via product page

Protocol Details
Sample Preparation

1. Prepare a stock solution of the compound at 1 mg/mL in methanol.

2. Create a working solution for injection by diluting the stock solution to 1 µg/mL in a mobile

phase-compatible solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The acid is

crucial for promoting protonation in positive ESI mode[6].

Liquid Chromatography (LC)

Instrumentation: High-Performance Liquid Chromatograph (HPLC) or Ultra-High-

Performance Liquid Chromatograph (UHPLC).

Column: A standard reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is

appropriate.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to

initial conditions and equilibrate.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS)
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Instrumentation: A high-resolution tandem mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Source: Electrospray Ionization (ESI), positive ion mode.

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Gas Temp: 350 °C.

Full Scan (MS1) Parameters: Scan range of m/z 100-300 to detect the [M+H]⁺ ion.

Tandem MS (MS2) Parameters:

Precursor Ion: Isolate the [M+H]⁺ ion at m/z 199.0571.

Collision Energy: Apply a stepped collision energy (e.g., 10, 20, 40 eV) to observe a

range of fragment ions, from gentle to more extensive fragmentation.

Data Analysis

1. Extract the chromatogram for m/z 199.0571 to determine the retention time.

2. Verify the mass accuracy of the precursor ion in the MS1 spectrum against the theoretical

value (199.0571 u). The mass error should be below 5 ppm.

3. Analyze the MS2 spectrum, matching the observed product ions to the predicted

fragmentation pathways and masses outlined in the table above.

4. Confirm the elemental composition of the major fragments using the high-resolution data.

Conclusion
The mass spectrometric analysis of 2-(Difluoromethoxy)-4-ethynyl-1-methoxybenzene is a

clear example of modern analytical chemistry's power in pharmaceutical development. A multi-

faceted approach, beginning with soft ionization techniques like ESI or APCI to confirm the

molecular weight via the [M+H]⁺ ion, is the optimal starting point. The subsequent application of

high-resolution tandem mass spectrometry provides a wealth of structural information through
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predictable fragmentation patterns, including characteristic losses of methyl, acetylene, and

difluoromethoxy moieties. By systematically choosing the appropriate techniques and

understanding the underlying chemical principles of ionization and fragmentation, one can build

a robust, self-validating method for the unambiguous characterization of this and other similarly

complex molecules, ensuring the scientific integrity required for progression in research and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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